Cas no 58906-38-0 ( )
structure
Product Name:
CAS No:58906-38-0
MF:C14H12N2O2
MW:240.257283210754
CID:949286
PubChem ID:347425
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- NSC406095
- SCHEMBL21082715
- NSC-406095
- DTXSID30324246
- Benzoylphenylharnstoffe
- 58906-38-0
- (4-benzoylphenyl)urea
-
-
- Inchi: 1S/C14H12N2O2/c15-14(18)16-12-8-6-11(7-9-12)13(17)10-4-2-1-3-5-10/h1-9H,(H3,15,16,18)
- InChI Key: YHDZEWCDUYQNNT-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1C=CC(=CC=1)NC(N)=O
Computed Properties
- Exact Mass: 240.08996
- Monoisotopic Mass: 240.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 72.2Ų
Experimental Properties
- PSA: 72.19
Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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